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Compound of Interest

Compound Name: Phenyl isothiocyanate

Cat. No.: B057514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenyl isothiocyanate (PITC), also known as Edman's reagent, is an indispensable tool in

protein chemistry and organic synthesis. Its unique reactivity, particularly towards primary and

secondary amines, has established it as the cornerstone of the Edman degradation method for

N-terminal protein sequencing. This guide provides an in-depth overview of the chemical

properties, reactivity, and key experimental applications of PITC.

Chemical and Physical Properties
Phenyl isothiocyanate is a colorless to pale yellow liquid with a characteristic pungent,

mustard-like odor.[1] It is volatile and can yellow upon exposure to light and air.[2] Key physical

and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of Phenyl Isothiocyanate
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Property Value Reference(s)

Chemical Formula C₇H₅NS [3]

Molar Mass 135.19 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1][2]

Density 1.132 g/mL at 20 °C [5]

Melting Point -21 °C [3][5]

Boiling Point 218-221 °C [3][5]

Refractive Index (n20/D) 1.6515 [5]

Solubility

Insoluble in water.[5] Soluble in

organic solvents like ethanol,

ether, acetone, and

chloroform.[1][2][5][6]

Vapor Pressure 1.5 mmHg [4]

Flash Point 88 °C (closed cup)

Core Reactivity
The reactivity of PITC is dominated by the electrophilic nature of the central carbon atom in the

isothiocyanate group (-N=C=S). This carbon is highly susceptible to nucleophilic attack, making

PITC an excellent reagent for derivatizing nucleophiles such as amines, alcohols, and thiols.[1]

The most significant reaction of PITC is with primary and secondary amines.[5][7] Under mildly

alkaline conditions, the amine's lone pair of electrons attacks the central carbon of the

isothiocyanate, forming a stable phenylthiocarbamoyl (PTC) derivative, which is a type of

thiourea.[5][8][9] This reaction is the foundation of PITC's use in protein sequencing and amino

acid analysis.[5][8] The reaction proceeds readily with alkylamines; aryl amines may require

heat to react.[9]
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Caption: General Reaction of PITC with a Primary Amine.

PITC can also react with other nucleophiles, although these reactions are less common in

bioanalytical applications than its reaction with amines. It participates in dehydration reactions

of alcohols.[10] The reaction with thiols is particularly relevant in biological systems. For

instance, isothiocyanates are known to react with the thiol group of glutathione (GSH), which

can influence their biological activity.[11] The reactivity of isothiocyanates with thiols tends to

decrease as the length of an attached alkyl chain increases.[11]

Phenyl isothiocyanate is incompatible with strong acids and can react with water.[5][12] While

its solubility in water is low, hydrolysis can occur, particularly under certain pH conditions. This

is an important consideration in aqueous reaction media.

Experimental Protocols and Applications
PITC's reactivity is harnessed in two primary analytical techniques: the Edman degradation for

sequencing peptides and pre-column derivatization for HPLC analysis of amino acids.

Developed by Pehr Edman, this method allows for the sequential removal and identification of

amino acids from the N-terminus of a peptide or protein.[13] Modern automated sequencers

can accurately sequence up to 30-60 residues using this chemistry.[13]
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Experimental Protocol:

The process involves a three-step cycle: coupling, cleavage, and conversion.[14]

Coupling: The peptide is reacted with phenyl isothiocyanate (PITC) under mildly alkaline

conditions (e.g., using trimethylamine or N-methylpiperidine) to form a phenylthiocarbamoyl

(PTC) derivative at the free N-terminal amino group.[13][14]

Cleavage: The PTC-derivatized terminal amino acid is then cleaved from the peptide chain

using a strong anhydrous acid, such as trifluoroacetic acid (TFA).[13][15] This step yields an

anilinothiazolinone (ATZ) derivative of the amino acid and the original peptide, now

shortened by one residue.[15] The peptide itself remains intact because the peptide bonds

are not broken.[13]

Conversion and Identification: The unstable ATZ-amino acid is extracted into an organic

solvent and then converted to a more stable phenylthiohydantoin (PTH) derivative by

treatment with aqueous acid.[13][15] This PTH-amino acid is then identified using

chromatography, typically HPLC, by comparing its retention time to that of known PTH-amino

acid standards.[15][16] The shortened peptide is then subjected to the next cycle of

degradation.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.ssi.shimadzu.com/service-support/faq/life-science-lab-instruments/theory-of-edman-sequencing/index.html
https://www.benchchem.com/product/b057514?utm_src=pdf-body
https://en.wikipedia.org/wiki/Edman_degradation
https://www.ssi.shimadzu.com/service-support/faq/life-science-lab-instruments/theory-of-edman-sequencing/index.html
https://en.wikipedia.org/wiki/Edman_degradation
https://ncstate.pressbooks.pub/organicchem/chapter/peptide-sequencing-the-edman-degradation/
https://ncstate.pressbooks.pub/organicchem/chapter/peptide-sequencing-the-edman-degradation/
https://en.wikipedia.org/wiki/Edman_degradation
https://en.wikipedia.org/wiki/Edman_degradation
https://ncstate.pressbooks.pub/organicchem/chapter/peptide-sequencing-the-edman-degradation/
https://ncstate.pressbooks.pub/organicchem/chapter/peptide-sequencing-the-edman-degradation/
https://www.mtoz-biolabs.com/mechanism-of-edman-degradation-in-protein-sequencing.html
https://en.wikipedia.org/wiki/Edman_degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Peptide with free N-terminus

Step 1: Coupling
React with PITC under

alkaline conditions

Step 2: Cleavage
Treat with anhydrous acid (TFA)

Forms PTC-peptide

Separation
Extract ATZ-amino acid

Releases ATZ-amino acid
+ shortened peptide

Step 3: Conversion
Treat with aqueous acid

Identification
Analyze PTH-amino acid

by HPLC

Forms stable PTH-amino acid

Repeat Cycle with
Shortened Peptide

Yes

End:
Sequence Determined

No

Workflow of the Edman Degradation Cycle.

Click to download full resolution via product page

Caption: Workflow of the Edman Degradation Cycle.
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PITC is widely used as a pre-column derivatization reagent for the quantitative analysis of

amino acids from protein or peptide hydrolysates.[17] The derivatization converts the amino

acids into PTC-amino acids, which have a strong UV absorbance (around 245-254 nm),

allowing for sensitive detection by HPLC.[5][17] This method is advantageous because PITC

reacts with both primary and secondary amino acids (like proline), and the resulting derivatives

are stable.[5][18]

Experimental Protocol:

Sample Preparation: The protein or peptide sample is first hydrolyzed to its constituent

amino acids (e.g., using 6N HCl). The hydrolysate is then dried completely to remove the

acid.

Derivatization: The dried amino acid sample is redissolved in a coupling buffer (e.g., a

mixture of methanol, water, and triethylamine).[19] The PITC reagent, typically dissolved in

an organic solvent, is added to the sample. The reaction is allowed to proceed at room

temperature for 10-60 minutes.[19][20][21]

Reagent Removal: After the reaction is complete, excess PITC and byproducts are removed,

often by evaporation under vacuum or by extraction with a nonpolar solvent like n-hexane.

[19][20]

HPLC Analysis: The dried PTC-amino acid sample is redissolved in a suitable mobile phase

buffer and injected into a reversed-phase HPLC system.[17] The PTC-amino acids are

separated via a gradient elution and detected by their UV absorbance.[17][21] Quantification

is achieved by comparing peak areas to those of a standard mixture of derivatized amino

acids.
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Caption: Workflow for Amino Acid Analysis using PITC Derivatization.
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Synthesis
Phenyl isothiocyanate is commercially available but can also be synthesized in the laboratory.

[3] A common method involves the reaction of aniline with carbon disulfide in the presence of a

base like concentrated ammonia or potassium carbonate to form a dithiocarbamate salt

intermediate.[3][22] This intermediate is then treated with a reagent such as lead(II) nitrate to

yield phenyl isothiocyanate.[3] Other methods include the Sandmeyer reaction using aniline,

sodium nitrite, and copper(I) thiocyanate.[3]

Safety and Handling
Phenyl isothiocyanate is a hazardous chemical and must be handled with appropriate safety

precautions.

Toxicity: It is toxic if swallowed, by skin contact, or by inhalation.[12][23]

Corrosivity: It causes severe skin burns and eye damage.[12][23]

Sensitization: It may cause allergic skin reactions and allergy or asthma symptoms if inhaled.

[12][23]

Handling: Use only in a well-ventilated area or fume hood. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face

shield, and a lab coat.[24]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong acids, heat, and direct

sunlight.[5][12][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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